Cas no 59865-87-1 (2-(4-Chlorophenyl)sulfonylethanethioamide)

• Product Name: 2-(4-Chlorophenyl)sulfonylethanethioamide
• CAS No: 59865-87-1
• MF: C₈H₈ClNO₂S₂
• MW: 249.73761844635
• MDL: MFCD00052824
• CID: 90048
• PubChem ID: 2743732
• Update Time: 2025-04-18

2-(4-Chlorophenyl)sulfonylethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-chlorophenyl)sulfonyl]ethanethioamide
• 2-(4-Chlorophenylsulfonyl)thioacetamide
• 2-(4-chlorophenyl)sulfonylethanethioamide
• 2-[(4-CHLOROPHENYL)SULPHONYL]ETHANETHIOAMIDE
• (4-Chlor-benzolsulfonyl)-thioessigsaeure-amid
• (4-Chlor-phenylsulfon)-thioessigsaeure-amid
• 2-(4-chloro-benzenesulfonyl)-thioacetamide
• HMS565J21
• E81581
• FT-0610809
• MFCD00052824
• AS-66043
• 2-[(4-chlorophenyl)sulfonyl]ethanethioamide, AldrichCPR
• Maybridge1_008491
• CS-0132324
• 59865-87-1
• (4-Chlorobenzene-1-sulfonyl)ethanethioamide
• AKOS025117201
• 2-[(4-Chlorophenyl)sulfonyl]thioacetamide
• 2-((4-Chlorophenyl)sulfonyl)ethanethioamide
• 2-(4-chlorobenzenesulfonyl)ethanethioamide
• Oprea1_847413
• SCHEMBL5472562
• DTXSID20372498
• 2-(4-Chlorophenyl)sulfonylethanethioamide

• MDL： MFCD00052824
• Inchi： 1S/C8H8ClNO2S2/c9-6-1-3-7(4-2-6)14(11,12)5-8(10)13/h1-4H,5H2,(H2,10,13)
• InChI Key： OGQJCNYNVJXWBB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(CC(N)=S)(=O)=O

Computed Properties

• Exact Mass: 248.96800
• Monoisotopic Mass: 248.9684985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.3
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Color/Form: White or light brown crystalline powder
• Density: 1.483
• Melting Point: 188 °C
• Boiling Point: 453.5°C at 760 mmHg
• Flash Point: 228°C
• Refractive Index: 1.636
• PSA: 100.63000
• LogP: 3.18090

2-(4-Chlorophenyl)sulfonylethanethioamide Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds